Cas no 92435-56-8 (Ethanone, 1-(4-chlorophenyl)-2-(4-methoxyphenyl)-)

• Product Name: Ethanone, 1-(4-chlorophenyl)-2-(4-methoxyphenyl)-
• CAS No: 92435-56-8
• MF: C₁₅H₁₃ClO₂
• MW: 260.715523481369
• MDL: MFCD00121428
• CID: 753223
• PubChem ID: 3558443
• Update Time: 2025-06-08

Ethanone, 1-(4-chlorophenyl)-2-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-chlorophenyl)-2-(4-methoxyphenyl)-
• 1-(4-Chlorophenyl)-2-(4-methoxyphenyl)ethanone
• 92435-56-8
• A860087
• 1-(4-chlorophenyl)-2-(4-methoxyphenyl)ethan-1-one
• SCHEMBL3099659
• AKOS006026659
• DTXSID80393624
• 1-(4-chlorophenyl)-2-(4-methoxyphenyl)-ethanone
• 1-(4-Chloro-phenyl)-2-(4-methoxy-phenyl)-ethanone

• MDL： MFCD00121428
• Inchi： 1S/C15H13ClO2/c1-18-14-8-2-11(3-9-14)10-15(17)12-4-6-13(16)7-5-12/h2-9H,10H2,1H3
• InChI Key： CVONNCNINLEUKH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 260.06
• Monoisotopic Mass: 260.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Additional information on Ethanone, 1-(4-chlorophenyl)-2-(4-methoxyphenyl)-

Comprehensive Overview of Ethanone, 1-(4-chlorophenyl)-2-(4-methoxyphenyl)- (CAS No. 92435-56-8)

Ethanone, 1-(4-chlorophenyl)-2-(4-methoxyphenyl)- (CAS No. 92435-56-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and fine chemical synthesis. This compound, characterized by its unique molecular structure featuring both chlorophenyl and methoxyphenyl groups, serves as a versatile intermediate in the development of advanced materials and bioactive molecules. Its applications span across drug discovery, agrochemical formulations, and functional material design, making it a subject of interest for researchers and industry professionals alike.

In recent years, the demand for high-purity intermediates like Ethanone, 1-(4-chlorophenyl)-2-(4-methoxyphenyl)- has surged, driven by advancements in green chemistry and sustainable synthesis. Researchers are increasingly exploring eco-friendly methods to produce such compounds, aligning with global trends toward environmentally benign processes. Questions such as "How to synthesize 1-(4-chlorophenyl)-2-(4-methoxyphenyl) ethanone efficiently?" or "What are the applications of CAS 92435-56-8 in drug development?" frequently appear in scientific forums and search engines, reflecting the compound's relevance in contemporary research.

The molecular architecture of Ethanone, 1-(4-chlorophenyl)-2-(4-methoxyphenyl)- offers intriguing possibilities for structure-activity relationship (SAR) studies. Its chloro and methoxy substituents contribute to its electronic and steric properties, which are critical in modulating interactions with biological targets. This has led to its exploration in medicinal chemistry, particularly in the design of kinase inhibitors and antimicrobial agents. The compound’s potential to act as a pharmacophore in novel therapeutics is a hot topic among researchers, with studies focusing on its bioavailability and metabolic stability.

Beyond pharmaceuticals, CAS No. 92435-56-8 finds utility in the agrochemical sector, where its derivatives are investigated for pest control and plant growth regulation. The compound’s ability to interact with enzyme systems in pests makes it a candidate for developing next-generation crop protection agents. Additionally, its role in material science is noteworthy, particularly in the synthesis of liquid crystals and polymeric materials with tailored properties for optoelectronic devices.

From a synthetic chemistry perspective, Ethanone, 1-(4-chlorophenyl)-2-(4-methoxyphenyl)- is often synthesized via Friedel-Crafts acylation or cross-coupling reactions, with recent efforts emphasizing catalyst optimization and waste reduction. Innovations such as microwave-assisted synthesis and flow chemistry have been applied to enhance yield and purity, addressing common queries like "How to improve the scalability of 92435-56-8 production?" or "What are the latest catalytic systems for this compound?".

Quality control and analytical characterization of Ethanone, 1-(4-chlorophenyl)-2-(4-methoxyphenyl)- are paramount for its industrial adoption. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure compliance with regulatory standards. The compound’s stability under various conditions and compatibility with other chemicals are also critical factors evaluated during formulation development.

In conclusion, Ethanone, 1-(4-chlorophenyl)-2-(4-methoxyphenyl)- (CAS No. 92435-56-8) stands as a multifaceted compound with broad applications in life sciences and advanced materials. Its synthesis, properties, and uses continue to evolve, driven by interdisciplinary research and technological advancements. As the scientific community seeks answers to questions like "What are the emerging applications of 1-(4-chlorophenyl)-2-(4-methoxyphenyl) ethanone?", this compound remains a cornerstone in innovation across multiple industries.